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Compound of Interest

Compound Name: Quin-C7

Cat. No.: B10771137 Get Quote

Introduction

Quin-C7 is a synthetic quinazolinone derivative that functions as a nonpeptide antagonist of

the human N-formyl peptide receptor 2 (FPR2/ALX), also known as formyl peptide receptor like

1 (FPRL1)[1]. FPR2 is primarily expressed in immune cells such as neutrophils and monocytes,

where it plays a crucial role in inflammatory responses[1]. As an antagonist, Quin-C7 can

inhibit the signaling pathways activated by FPR2 agonists, making it a valuable tool for

research in inflammation and immunology, including studies on inflammatory bowel disease[2].

Proper preparation of a stable and accurate stock solution is the first critical step for reliable

and reproducible experimental results. This document provides a detailed protocol for the

preparation, storage, and handling of Quin-C7 stock solutions.

Chemical Properties

A summary of the key chemical properties of Quin-C7 is provided in the table below.

Property Value Reference

Molecular Formula C₂₅H₂₅N₃O₄ [1]

Molecular Weight 431.48 g/mol [2]

Appearance Lyophilized Powder [1]

CAS Number 871100-12-8 [1]
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Experimental Protocols
Materials

Quin-C7 lyophilized powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes

Pipettes and sterile pipette tips

Vortex mixer

Microcentrifuge

Protocol for Preparing a 10 mM DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Quin-C7 in DMSO, a

commonly used solvent for this compound.

Pre-treatment of Quin-C7 Vial: Before opening, centrifuge the vial containing the lyophilized

Quin-C7 powder at 10,000 x g for 5 minutes. This will ensure that all the powder is collected

at the bottom of the vial, which is important as the lyophilized product may be difficult to

visualize[1].

Calculating the Required Volume of DMSO: To prepare a 10 mM stock solution, the required

volume of DMSO can be calculated using the following formula:

Volume (µL) = (Mass of Quin-C7 (mg) / 431.48 g/mol ) * 100,000

For example, to prepare a 10 mM stock solution from 1 mg of Quin-C7: Volume (µL) = (1 mg

/ 431.48 g/mol ) * 100,000 = 231.76 µL

Reconstitution: Carefully add the calculated volume of anhydrous DMSO to the vial of Quin-
C7.
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Dissolution: Cap the vial securely and facilitate dissolution by gently tapping the vial. You

may also tilt and roll the liquid over the inner surfaces of the vial. If necessary, a light vortex

for no more than 3 seconds is acceptable. Avoid vigorous vortexing[1]. Ensure that the

powder is completely dissolved.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, it is

highly recommended to aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes[1][2].

Storage: Store the aliquoted stock solution at -20°C for short-term storage (up to 1 month) or

at -80°C for long-term storage (up to 6 months)[2]. Protect the solution from light[1].

Working Solution Preparation

Prepare fresh working solutions by diluting the stock solution in your experimental buffer just

before use[1].

Quantitative Data Summary
Parameter

Recommended
Solvent

Recommended
Concentration

Storage
Temperature

Stability

Stock Solution DMSO Up to 100 mM[1] -20°C Up to 1 month[2]

-80°C
Up to 6

months[2]

Working Solution Aqueous Buffer

Dependent on

experimental

needs

4°C Up to 1 week[1]
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Stock Solution Preparation Working Solution Preparation

Start: Quin-C7 Lyophilized Powder Centrifuge vial
(10,000 x g, 5 min)

Add calculated
volume of DMSO

Gently dissolve
(tap/roll/light vortex)

Aliquot into
single-use tubes

Store at -20°C or -80°C
(Protect from light)

Thaw one aliquot
of stock solution

For Experiment Dilute to final concentration
in experimental buffer Use immediately in experiment
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Caption: Workflow for the preparation and use of Quin-C7 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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